Cas no 82746-39-2 (2-(4-methylphenyl)-1,3-dinitroindolizine)

• Product name: 2-(4-methylphenyl)-1,3-dinitroindolizine
• CAS No: 82746-39-2
• MF: C₁₅H₁₁N₃O₄
• MW: 297.26554
• CID: 988125
• PubChem ID: 341144

2-(4-methylphenyl)-1,3-dinitroindolizine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-1,3-dinitroindolizine
• DTXSID10321273
• NSC-372665
• NSC372665
• 82746-39-2

• Inchi： InChI=1S/C15H11N3O4/c1-10-5-7-11(8-6-10)13-14(17(19)20)12-4-2-3-9-16(12)15(13)18(21)22/h2-9H,1H3
• InChI Key： ZSCZWSWFZXIGDY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=C(N3C=CC=CC3=C2[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.07495584g/mol
• Monoisotopic Mass: 297.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96Ų